1-(3-bromo-2-chlorobenzoyl)-N-methylpiperidine-2-carboxamide

• IUPAC Name: 1-(3-bromo-2-chlorobenzoyl)-N-methylpiperidine-2-carboxamide
• InChI: InChI=1S/C14H16BrClN2O2/c1-17-13(19)11-7-2-3-8-18(11)14(20)9-5-4-6-10(15)12(9)16/h4-6,11H,2-3,7-8H2,1H3,(H,17,19)
• InChI Key: IGFFDFATCVUUOB-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1CCCCN1C(=O)C2=C(C(=CC=C2)Br)Cl
• Molecular Formula: C14H16BrClN2O2
• Molecular Weight: 359.64 g/mol

Description

1-(3-bromo-2-chlorobenzoyl)-N-methylpiperidine-2-carboxamide, also known as BCTC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of pain management. BCTC is a selective antagonist of the transient receptor potential cation channel subfamily V member 1 (TRPV1), which is a nociceptive ion channel involved in the transmission of pain signals.

Mechanism of Action

1-(3-bromo-2-chlorobenzoyl)-N-methylpiperidine-2-carboxamide acts as a selective antagonist of TRPV1 channels, which are expressed in sensory neurons and play a critical role in the detection and transmission of noxious stimuli. By blocking the activity of TRPV1 channels, 1-(3-bromo-2-chlorobenzoyl)-N-methylpiperidine-2-carboxamide can reduce the transmission of pain signals and alleviate pain sensation.
Biochemical and physiological effects:
1-(3-bromo-2-chlorobenzoyl)-N-methylpiperidine-2-carboxamide has been shown to have significant effects on pain sensation in animal models. In addition to its analgesic properties, 1-(3-bromo-2-chlorobenzoyl)-N-methylpiperidine-2-carboxamide has also been shown to have anti-inflammatory effects, which may contribute to its pain-relieving effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(3-bromo-2-chlorobenzoyl)-N-methylpiperidine-2-carboxamide in lab experiments is its selectivity for TRPV1 channels, which allows for the targeted inhibition of pain signaling pathways. However, 1-(3-bromo-2-chlorobenzoyl)-N-methylpiperidine-2-carboxamide has also been shown to have off-target effects on other ion channels, which may limit its usefulness in some experiments. Additionally, the synthesis of 1-(3-bromo-2-chlorobenzoyl)-N-methylpiperidine-2-carboxamide can be challenging and requires the use of specialized equipment and reagents.

Future Directions

There is still much to be learned about the potential applications of 1-(3-bromo-2-chlorobenzoyl)-N-methylpiperidine-2-carboxamide in the field of pain management. Future research could focus on optimizing the synthesis of 1-(3-bromo-2-chlorobenzoyl)-N-methylpiperidine-2-carboxamide and developing more selective TRPV1 antagonists. Additionally, further studies are needed to investigate the long-term effects of 1-(3-bromo-2-chlorobenzoyl)-N-methylpiperidine-2-carboxamide on pain sensation and to explore its potential use in the treatment of chronic pain conditions.

Synthesis Methods

1-(3-bromo-2-chlorobenzoyl)-N-methylpiperidine-2-carboxamide can be synthesized using a multistep reaction sequence starting from 3-bromo-2-chlorobenzoyl chloride and N-methylpiperidine-2-carboxamide. The reaction involves the use of various reagents and catalysts, including triethylamine, potassium carbonate, and palladium on carbon.

Scientific Research Applications

1-(3-bromo-2-chlorobenzoyl)-N-methylpiperidine-2-carboxamide has been extensively studied for its potential use in the management of pain. TRPV1 channels are known to play a crucial role in the transmission of pain signals, and their selective inhibition by 1-(3-bromo-2-chlorobenzoyl)-N-methylpiperidine-2-carboxamide has been shown to reduce pain sensation in animal models. 1-(3-bromo-2-chlorobenzoyl)-N-methylpiperidine-2-carboxamide has also been investigated for its potential use in the treatment of inflammatory pain and neuropathic pain.